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Compound of Interest |

Compound Name: Escaline (hydrochloride)
CAS No.: 3166-82-3
Cat. No.: B592906

Executive Summary & Regulatory Status

Escaline hydrochloride (4-ethoxy-3,5-dimethoxy-phenethylamine) is a potent psychoactive
phenethylamine and a structural analog of Mescaline.[1]

Critical Regulatory Warning: In the United States, Escaline is treated as a Schedule |
Controlled Substance under the Federal Analogue Act (21 U.S.C. § 813) due to its structural
and pharmacological similarity to Mescaline. All disposal procedures must strictly adhere to
DEA (21 CFR 1317) and EPA (RCRA) regulations. Unauthorized disposal (e.g., drain pouring)
constitutes a federal felony and an environmental hazard.

Substance ldentification:

Chemical Name: 3,5-dimethoxy-4-ethoxyphenethylamine hydrochloride[1]

CAS Number: 3166-82-3[1][2]

Molecular Formula: C12H19NOs3[2] - HCI

Physical State: Crystalline Solid

Risk Assessment & PPE Requirements
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Before initiating any disposal workflow, operators must acknowledge the specific hazards.
Escaline is a potent serotonin 5-HT2A agonist.[2] Accidental inhalation or mucosal absorption
can induce profound hallucinogenic states, tachycardia, and hypertension.

Personal Protective Equipment (PPE) Matrix

Category Requirement Rationale

Prevents inhalation of airborne
Respiratory N95 or P100 Respirator particulates during weighing or
spill cleanup.[1]

Prevents transdermal

absorption.[1] Change outer

Dermal Nitrile Gloves (Double-gloved) ] )

gloves immediately upon

contamination.

] Protects against splashes (if in

Ocular Chemical Safety Goggles ) ]

solution) or airborne dust.[1]

Ensures no particulate
Clothing Tyvek® Lab Coat / Apron retention on personal clothing.

[1]

Waste Classification & Segregation

Proper characterization is the foundation of compliance. Escaline HCI does not have a specific
"P" or "U" listing under RCRA but is regulated as a Characteristic Hazardous Waste and a
Controlled Substance.

Classification Decision Tree

Is it Experimental Waste?

Contaminated Solvents/Glassware _ [N R IS EEES 00
= (Incineration)

Waste Source Is it Pure/Unused Inventory?

Yes (Expired/Surplus)

Route A: Reverse Distribution
(DEA Form 222/41)

Click to download full resolution via product page
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Caption: Figure 1. Decision logic for determining the correct disposal pathway based on the
physical state and purity of the substance.

Disposal Protocols
Protocol A: Reverse Distribution (Pure Substance)

Context: Use this for expired inventory or surplus solid material. This is the only method that
legally transfers custody from your DEA registration.

Inventory Verification:

o Reconcile the physical mass with your DEA Form 222 receipt records and current
inventory log.

o Any discrepancy must be reported as "Loss/Theft" via DEA Form 106, not disposed of.

Vendor Selection:

o Contact a DEA-registered Reverse Distributor.[3] Do not send to a standard chemical
waste hauler.[4]

Transfer of Custody:

o Schedule I/l Transfer: The Reverse Distributor will issue a DEA Form 222 to you. You act
as the "Supplier" filling the order to return the drug.

Destruction Documentation:

o The Reverse Distributor destroys the substance and files DEA Form 41 (Registrant
Record of Controlled Substances Destroyed).[3]

o Action: Retain the receipt/invoice from the distributor for 2 years to prove compliant
removal.

Protocol B: Experimental Waste (Solutions &
Contaminated Items)
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Context: Use this for reaction mixtures, mother liquors, contaminated gloves, or bench paper.

These cannot be "returned” and must be destroyed on-site or via hazardous waste "Lab Pack.

Mechanism: Thermal Destruction (Incineration). Chemical deactivation (e.g., bleach) is not
recommended for bulk disposal as it creates uncharacterized chlorinated byproducts and does
not satisfy "non-retrievable" standards for large quantities.

e Segregation:

o Solids: Place contaminated gloves, weigh boats, and paper in a clear, sealable bag
labeled "Hazardous Waste: Toxic - Phenethylamine Contaminated."

o Liquids: Collect aqueous or organic waste in a compatible carboy.

» Crucial: Do not mix with oxidizers (Nitric acid/Peroxides) to avoid immediate exothermic
reaction.

e Render Non-Retrievable (Wastage):

o For small liquid remnants (e.g., leftover in a syringe), absorb onto an inert matrix (Kitty
Litter or Vermiculite) inside a waste container. This prevents diversion.[5][6][7]

e Labeling:

o Apply a Hazardous Waste Label.

o Constituents: "Ethanol (or solvent used), Escaline HCI (<1%)."

o Hazard Checkboxes: Toxic, Flammable (if applicable).

o Satellite Accumulation:

o Store in a locked, dual-access controlled satellite accumulation area (SAA) until pickup.

¢ Final Destruction:

o Transfer to a licensed hazardous waste contractor for High-Temperature Incineration.
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Workflow Visualization: Reverse Distribution vs.
Destruction

Expired Escaline HCI
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(Transfer Document)
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Click to download full resolution via product page

Caption: Figure 2. The Chain of Custody for compliant removal of controlled substance
inventory.
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Emergency Procedures: Spills

Scenario: You drop a vial of 50mg Escaline HCI powder.

Evacuate & Isolate: Clear the immediate area.[5]

PPE Up: Don N95 mask and double nitrile gloves.

Containment:

o Dry Spill: Do not sweep (creates dust). Cover with wet paper towels (water or ethanol) to
dampen the powder. Scoop the damp mass into a waste container.

o Wet Spill: Cover with vermiculite or absorbent pads.

Decontamination:

o Wipe the surface with 10% Bleach solution followed by water. While bleach is not for bulk
destruction, it effectively oxidizes trace phenethylamine residues on surfaces.

Reporting:

o If the loss is "significant" (subjective, but usually >10% of inventory), you must file DEA
Form 106 (Report of Theft or Loss). For minor breakage that is cleaned up, document it in
your internal log with a witness signature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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